Cas no 2248326-90-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate
• CAS No: 2248326-90-9
• MF: C₁₉H₁₇F₂NO₄
• MW: 361.33939242363
• CID: 5960409
• PubChem ID: 165729801
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520010
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate
• 2248326-90-9

• Inchi： 1S/C19H17F2NO4/c20-18-6-11-5-17(8-18,9-19(21,7-11)10-18)16(25)26-22-14(23)12-3-1-2-4-13(12)15(22)24/h1-4,11H,5-10H2
• InChI Key： MYDZZIRBNNECMH-UHFFFAOYSA-N
• SMILES： FC12CC3CC(C1)(CC(C(=O)ON1C(C4C=CC=CC=4C1=O)=O)(C3)C2)F

Computed Properties

• Exact Mass: 361.11256435g/mol
• Monoisotopic Mass: 361.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate (CAS No. 2248326-90-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate, identified by its CAS number 2248326-90-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in pharmaceutical research and development. The unique combination of 1H-isoindol and 3,5-difluoroadamantane moieties within its structure suggests a multifaceted chemical profile that may contribute to its biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological properties. The 1H-isoindol scaffold is particularly noteworthy for its presence in various bioactive molecules, including those with antimicrobial and anti-inflammatory effects. The incorporation of fluorine atoms into the 3,5-difluoroadamantane moiety further enhances the compound's potential pharmacological relevance. Fluorinated aromatic compounds are well-known for their improved metabolic stability and binding affinity to biological targets.

Current research in medicinal chemistry emphasizes the development of novel scaffolds that can modulate biological pathways with high specificity. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate align well with these trends. The presence of a dioxo group indicates potential electron-withdrawing effects that could influence the compound's reactivity and interactions with biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators.

Moreover, the rigid structure provided by the adamantane core enhances the compound's stability and bioavailability. Adamantane derivatives have been extensively studied for their applications in drug design due to their favorable pharmacokinetic properties. The introduction of fluorine atoms at the 3 and 5 positions further optimizes the molecule's interactions with biological targets, potentially leading to enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of next-generation therapeutics. For instance, fluorinated isoindole derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Similarly, adamantane-based compounds have been explored for their potential in antiviral and anticancer applications. The combination of these structural motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate suggests a broad spectrum of possible applications.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The preparation typically begins with the functionalization of the isoindole core followed by the introduction of the adamantane moiety. The fluorination step is particularly critical and requires precise control to achieve regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and photochemical transformations, are often employed to construct the desired framework.

In terms of biological activity, preliminary studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate may exhibit properties relevant to several therapeutic areas. Its structural similarity to known bioactive compounds makes it a promising candidate for further investigation. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in inflammatory pathways or as a modulator of ion channels implicated in neurological disorders.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. Computational modeling techniques are being employed to understand how this molecule interacts with biological targets at the molecular level. These studies aim to identify key binding interactions that can be optimized to enhance potency and selectivity. Such insights are crucial for developing molecules with improved therapeutic profiles.

Future directions in research may include exploring derivatives of this compound to assess their pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity and pharmacokinetic characteristics of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoroadamantane-1-carboxylate. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before considering clinical trials.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3,5difluoroadamantane-l-carboxylate exemplifies how interdisciplinary approaches can lead to innovative therapeutic solutions. By leveraging cutting-edge synthetic techniques and computational tools, scientists continue to push the boundaries of what is possible in drug discovery.

In conclusion,l,l -dioxo -2,l -dihydro-l H -isoindol -2 -y ll 35difluoraadamantanelcarboxylate (CAS No .2248326 -90 -9) represents a promising candidate for further exploration in medicinal chemistry . Its unique structural features , combined with recent advancements in drug design methodologies , make it an exciting prospect for future therapeutic applications . Continued research efforts will be crucial in unlocking its full potential and translating these findings into tangible benefits for patients worldwide .